Technical Guide: tert-Butyl (4-bromo-2-nitrophenyl)carbamate (CAS: 327046-79-7)
Technical Guide: tert-Butyl (4-bromo-2-nitrophenyl)carbamate (CAS: 327046-79-7)
For Researchers, Scientists, and Drug Development Professionals
Introduction
tert-Butyl (4-bromo-2-nitrophenyl)carbamate is a key chemical intermediate widely utilized in medicinal chemistry and drug discovery. Its structure, featuring a bromo moiety, a nitro group, and a tert-butoxycarbonyl (Boc) protected amine on a phenyl ring, makes it a versatile building block for the synthesis of a variety of complex heterocyclic compounds and potential therapeutic agents. The strategic placement of these functional groups allows for sequential and site-selective modifications, rendering it an invaluable tool in the construction of compound libraries for high-throughput screening and in the development of targeted therapeutics, particularly in the realm of oncology and neurology. This guide provides a comprehensive overview of its chemical properties, detailed experimental protocols for its synthesis and subsequent reactions, and its applications in the synthesis of bioactive molecules.
Chemical and Physical Properties
The fundamental properties of tert-Butyl (4-bromo-2-nitrophenyl)carbamate are summarized in the table below, providing essential information for its handling, storage, and use in experimental settings.
| Property | Value | Reference |
| CAS Number | 327046-79-7 | N/A |
| Molecular Formula | C₁₁H₁₃BrN₂O₄ | [1] |
| Molecular Weight | 317.14 g/mol | [1] |
| IUPAC Name | tert-butyl N-(4-bromo-2-nitrophenyl)carbamate | [1] |
| Physical Form | Yellow Solid | [1] |
| Purity | Typically ≥95% | [1] |
| Storage | Store at room temperature in a dry, sealed container | [1] |
Synthesis of tert-Butyl (4-bromo-2-nitrophenyl)carbamate
The synthesis of tert-Butyl (4-bromo-2-nitrophenyl)carbamate is typically achieved through the protection of the amino group of 4-bromo-2-nitroaniline using di-tert-butyl dicarbonate (Boc₂O). Two common procedures are outlined below.
Experimental Protocol 1: Using Sodium Hydride in DMF
This protocol utilizes a strong base, sodium hydride, to deprotonate the aniline, facilitating its reaction with Boc anhydride.
Reagents and Materials:
| Reagent | Molar Equivalent |
| 4-bromo-2-nitroaniline | 1.0 |
| Sodium Hydride (NaH) | 1.6 |
| Di-tert-butyl dicarbonate (Boc₂O) | 1.2 |
| N,N-Dimethylformamide (DMF) | Solvent |
| Ethyl Acetate (EtOAc) | for Chromatography |
| Hexanes | for Chromatography |
Procedure:
-
To a solution of 4-bromo-2-nitroaniline (1.0 eq.) in N,N-dimethylformamide (DMF) at 0°C, slowly add sodium hydride (1.6 eq.).[1]
-
Stir the mixture for 30 minutes at 0°C.[1]
-
Add a solution of di-tert-butyl dicarbonate (1.2 eq.) in DMF dropwise to the reaction mixture.[1]
-
Allow the reaction to stir for 16 hours at room temperature.[2]
-
Quench the reaction with water and extract the product with methyl tertiary butyl ether.
-
Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
-
Filter and concentrate the solution in vacuo.
-
Purify the crude product by column chromatography on silica gel using a gradient of 0-20% ethyl acetate in hexanes to yield tert-butyl (4-bromo-2-nitrophenyl)carbamate as a yellow solid.[1][2] A yield of 51% has been reported for this method.[1][2]
Experimental Protocol 2: Using Triethylamine and DMAP in Dichloromethane
This alternative method employs a milder base system, suitable for substrates sensitive to stronger bases.
Reagents and Materials:
| Reagent | Molar Equivalent |
| 4-bromo-2-nitroaniline | 1.0 |
| Triethylamine (Et₃N) | 3.0 |
| Di-tert-butyl dicarbonate (Boc₂O) | 2.0 |
| 4-(Dimethylamino)pyridine (DMAP) | 0.01 |
| Dichloromethane (CH₂Cl₂) | Solvent |
Procedure:
-
To a solution of 4-bromo-2-nitroaniline (1.0 eq.) in anhydrous dichloromethane (CH₂Cl₂), add triethylamine (3.0 eq.).[3]
-
Add di-tert-butyl dicarbonate (2.0 eq.) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP) (0.01 eq.).[3]
-
Stir the mixture at room temperature until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).
-
Upon completion, wash the reaction mixture with water and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
The crude product can be purified by column chromatography as described in Protocol 3.1. A reported yield for this method is 90%.[3]
Applications in Drug Discovery
tert-Butyl (4-bromo-2-nitrophenyl)carbamate is a valuable intermediate in the synthesis of various bioactive molecules, particularly as a scaffold for creating libraries of compounds for screening. The bromo-substituent provides a handle for cross-coupling reactions, while the nitro group can be readily reduced to an amine, which can then be further functionalized.
Intermediate in the Synthesis of Histone Deacetylase (HDAC) Inhibitors
This compound serves as a key starting material for the synthesis of potent and selective Histone Deacetylase (HDAC) inhibitors, which are a promising class of anti-cancer agents. The general synthetic strategy involves a Suzuki coupling reaction to introduce diversity at the 4-position, followed by reduction of the nitro group and subsequent amide bond formation.
Experimental Protocol: Suzuki Coupling of tert-Butyl (4-bromo-2-nitrophenyl)carbamate
This protocol describes the palladium-catalyzed Suzuki coupling of tert-Butyl (4-bromo-2-nitrophenyl)carbamate with a boronic acid.
Reagents and Materials:
| Reagent | Molar Equivalent |
| tert-Butyl (4-bromo-2-nitrophenyl)carbamate | 1.0 |
| Arylboronic acid (e.g., thiophen-2-ylboronic acid) | 1.3 |
| Potassium Carbonate (K₂CO₃) | 3.0 |
| Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] | 0.07 |
| 1,2-Dimethoxyethane (DME) / Water | Solvent (e.g., 10:1 mixture) |
Procedure:
-
In a reaction vessel, combine tert-butyl (4-bromo-2-nitrophenyl)carbamate (1.0 eq.), the desired arylboronic acid (1.3 eq.), potassium carbonate (3.0 eq.), and tetrakis(triphenylphosphine)palladium(0) (0.07 eq.).[1][4]
-
Add a degassed mixture of 1,2-dimethoxyethane (DME) and water as the solvent.[4]
-
Heat the reaction mixture to 90°C and stir for 20 hours.[1]
-
After cooling to room temperature, filter the reaction mixture through Celite.
-
Extract the filtrate with an organic solvent such as ethyl acetate.
-
Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
-
Purify the resulting product by column chromatography.
The following diagram illustrates the synthetic pathway from 4-bromo-2-nitroaniline to a potential HDAC inhibitor, highlighting the role of tert-butyl (4-bromo-2-nitrophenyl)carbamate.
Caption: Synthetic pathway to bioactive molecules.
Intermediate in the Synthesis of Fibroblast Growth Factor Receptor 4 (FGFR4) Inhibitors
This carbamate is also utilized in the synthesis of inhibitors targeting Fibroblast Growth Factor Receptor 4 (FGFR4), a kinase implicated in certain cancers. The synthetic logic is similar, where the bromo- and nitro-functionalities are sequentially manipulated to build the final inhibitor structure. A patent describes the use of tert-butyl (4-bromo-2-nitrophenyl)carbamate in a reaction with Cs₂CO₃ and Xantphos in a toluene/dioxane mixture as part of the synthesis of pyrimidine-based FGFR4 inhibitors.[5]
The general workflow for utilizing tert-Butyl (4-bromo-2-nitrophenyl)carbamate in a drug discovery program is depicted in the following diagram.
Caption: Drug discovery workflow.
Safety Information
tert-Butyl (4-bromo-2-nitrophenyl)carbamate is a chemical that requires careful handling in a laboratory setting.
-
Hazard Pictogram: GHS07 (Harmful)
-
Signal Word: Warning
-
Hazard Statements:
-
H315: Causes skin irritation.
-
H319: Causes serious eye irritation.
-
-
Precautionary Statements:
-
P264: Wash skin thoroughly after handling.
-
P280: Wear protective gloves/protective clothing/eye protection/face protection.
-
P302+P352: IF ON SKIN: Wash with plenty of water.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
-
P332+P313: If skin irritation occurs: Get medical advice/attention.
-
P337+P313: If eye irritation persists: Get medical advice/attention.
-
P362+P364: Take off contaminated clothing and wash it before reuse.
-
Always consult the Safety Data Sheet (SDS) for complete and detailed safety information before handling this compound.
Conclusion
tert-Butyl (4-bromo-2-nitrophenyl)carbamate is a strategically important building block in modern drug discovery. Its well-defined reactivity allows for the systematic and efficient synthesis of diverse chemical entities. The protocols and applications outlined in this guide demonstrate its utility in constructing complex molecules with potential therapeutic value, particularly in the development of enzyme inhibitors. Researchers and scientists can leverage the properties of this versatile intermediate to accelerate their drug development programs.
References
- 1. rsc.org [rsc.org]
- 2. EP2701699B1 - Inhibitors of histone deacetylase - Google Patents [patents.google.com]
- 3. Selective HDAC inhibitors with potent oral activity against leukemia and colorectal cancer: Design, structure-activity relationship and anti-tumor activity study - PMC [pmc.ncbi.nlm.nih.gov]
- 4. WO2012149540A1 - Inhibitors of histone deacetylase - Google Patents [patents.google.com]
- 5. US9434697B2 - Pyrimidine FGFR4 inhibitors - Google Patents [patents.google.com]
